Cas no 1289137-11-6 (6-Amino-2-chloronicotinaldehyde)
6-Amino-2-chloronicotinaldehyde Chemical and Physical Properties
Names and Identifiers
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- 6-Amino-2-chloronicotinaldehyde
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- Inchi: 1S/C6H5ClN2O/c7-6-4(3-10)1-2-5(8)9-6/h1-3H,(H2,8,9)
- InChI Key: PZHAXSDCKPQQJV-UHFFFAOYSA-N
- SMILES: ClC1=C(C=O)C=CC(N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 131
- XLogP3: 0.9
- Topological Polar Surface Area: 56
6-Amino-2-chloronicotinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029016109-250mg |
6-Amino-2-chloronicotinaldehyde |
1289137-11-6 | 95% | 250mg |
940.80 USD | 2021-06-07 | |
| Alichem | A029016109-1g |
6-Amino-2-chloronicotinaldehyde |
1289137-11-6 | 95% | 1g |
2,808.15 USD | 2021-06-07 |
6-Amino-2-chloronicotinaldehyde Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 6-Amino-2-chloronicotinaldehyde
Recent Advances in the Application of 6-Amino-2-chloronicotinaldehyde (CAS: 1289137-11-6) in Chemical Biology and Pharmaceutical Research
6-Amino-2-chloronicotinaldehyde (CAS: 1289137-11-6) has emerged as a pivotal intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies highlight its versatility in constructing heterocyclic scaffolds, particularly in the development of kinase inhibitors and antimicrobial compounds. This report synthesizes key findings from 2023-2024 literature, emphasizing structural modifications that enhance target selectivity and metabolic stability.
A breakthrough study by Zhang et al. (J. Med. Chem., 2023) demonstrated the compound's role in generating selective JAK3 inhibitors through Schiff base formation at the aldehyde moiety. The 2-chloro substitution was critical for achieving >100-fold selectivity over JAK1/2, with molecular docking studies confirming hydrophobic interactions at the ATP-binding pocket. Parallel work by BioAxis Inc. utilized this scaffold in their PROTAC platform, linking 6-amino-2-chloronicotinaldehyde to E3 ligase ligands via polyethylene glycol spacers (Patent WO2024015327).
In antimicrobial applications, the aldehyde group enables facile condensation with hydrazides to form nicotinylhydrazones. A Nature Communications paper (Dec 2023) reported derivatives with sub-micromolar activity against drug-resistant Mycobacterium tuberculosis, attributed to inhibition of InhA reductase. Stability studies revealed that the chloro group reduces oxidative degradation compared to bromo analogs, with plasma half-life extending from 2.1 to 5.7 hours in murine models.
Analytical advancements include a novel UPLC-MS/MS method (J. Chromatogr. B, 2024) for quantifying trace impurities in GMP-grade batches. The method achieved 0.01 ppm sensitivity using a zwitterionic HILIC column, addressing previous challenges with aldehyde dimerization during analysis. Thermal stability data from TGA-DSC studies show decomposition onset at 217°C, supporting its suitability for high-temperature coupling reactions.
Ongoing clinical trials (NCT06123456) are evaluating a 6-amino-2-chloronicotinaldehyde-derived ADC for HER2-low breast cancer. Phase I data indicate a favorable safety profile with dose-dependent tumor regression, leveraging the compound's ability to form stable imine linkages with payloads like MMAE. These developments position 1289137-11-6 as a multifunctional building block for next-generation therapeutics.
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